Cas no 6131-04-0 (3,3,4,4-tetramethylpent-1-yne)

• Product name: 3,3,4,4-tetramethylpent-1-yne
• CAS No: 6131-04-0
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 1627893
• PubChem ID: 57543169

3,3,4,4-tetramethylpent-1-yne Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methylbenzyl)sulfanyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
• 5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine, 6,7-dihydro-4-[[(4-methylphenyl)methyl]thio]-
• 6-(methylsulfanylmethyl)-1H-pyrimidine-2,4-dione
• 3,3,4,4-tetramethylpent-1-yne
• 1-Pentyne, 3,3,4,4-tetramethyl-

• Inchi： 1S/C9H16/c1-7-9(5,6)8(2,3)4/h1H,2-6H3
• InChI Key： GNWNUIBYXMPLQB-UHFFFAOYSA-N
• SMILES： C#CC(C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 312.07568

Experimental Properties

• PSA: 25.78

Additional information on 3,3,4,4-tetramethylpent-1-yne

Comprehensive Overview of 3,3,4,4-Tetramethylpent-1-yne (CAS No. 6131-04-0)

3,3,4,4-Tetramethylpent-1-yne (CAS No. 6131-04-0) is a specialized alkyne compound with a unique molecular structure, making it a subject of interest in organic chemistry and industrial applications. This compound, characterized by its four methyl groups attached to a pent-1-yne backbone, is often utilized in synthetic chemistry for its reactivity and stability under controlled conditions. Researchers and manufacturers value 3,3,4,4-tetramethylpent-1-yne for its role in catalysis, polymer science, and material engineering, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity alkynes like 3,3,4,4-tetramethylpent-1-yne has surged due to their applications in advanced material development. For instance, this compound is explored in the synthesis of functionalized polymers and nanomaterials, which are pivotal in electronics and renewable energy technologies. A frequently searched question among chemists is, "What are the industrial uses of 3,3,4,4-tetramethylpent-1-yne?" The answer lies in its versatility as a building block for specialty chemicals and its potential in pharmaceutical intermediates, though it is not directly used in drug formulations.

The synthesis of 3,3,4,4-tetramethylpent-1-yne typically involves alkyne metathesis or alkylation reactions, which are topics of high interest in academic and industrial research. Laboratories often seek "safe handling procedures for 3,3,4,4-tetramethylpent-1-yne", emphasizing the importance of proper ventilation and inert atmospheres during its use. While the compound is not classified as hazardous under standard conditions, its storage requires attention to moisture and air exposure to maintain stability.

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Environmental considerations are another hotspot tied to this compound. With growing emphasis on green chemistry, researchers investigate sustainable production methods for 3,3,4,4-tetramethylpent-1-yne, such as catalytic processes with reduced waste. Queries like "Is 3,3,4,4-tetramethylpent-1-yne biodegradable?" underscore the need for eco-friendly alternatives in chemical manufacturing. While data on its biodegradability is limited, its low toxicity profile makes it a candidate for further study in this context.

In summary, 3,3,4,4-tetramethylpent-1-yne (CAS No. 6131-04-0) is a compound of significant scientific and industrial relevance. Its applications span from advanced material synthesis to catalytic processes, driven by the evolving needs of technology and sustainability. By addressing common search queries and integrating current trends, this overview aims to provide a balanced, authoritative resource for professionals and enthusiasts alike.